2-(Diphenylphosphoryl)-2-propanol

• Molecular Formula: C15H17O2P
• Molecular Weight: 260.27g/mol
• IUPAC Name: 2-diphenylphosphorylpropan-2-ol
• InChI: InChI=1S/C15H17O2P/c1-15(2,16)18(17,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,16H,1-2H3
• InChI Key: ISZZFJZJJHPFJN-UHFFFAOYSA-N
• SMILES: CC(C)(O)P(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Description

2-(Diphenylphosphoryl)-2-propanol is a useful research compound. Its molecular formula is C15H17O2P and its molecular weight is 260.27g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a one liter four-inlet flask equipped with a temperature controller, a reflux condenser, a nitrogen feed and a mechanical stirrer, 1 mole (202 g) diphenyl phosphine oxide (DPPO) and 500 ml THF were added. The mixture was heated to 70° C. and then stirred. The stirring was continued until DPPO was dissolved completely. To this solution was added slowly 1.0 mole (58 g) acetone within two hours, and the temperature thereof was maintained at 70° C. for six hours after the addition of acetone was completed. The mixture was then cooled to room temperature to obtain solid, which was then filtered, and purified with THF to yield 2-(diphenyl phosphoryl) propan-2-ol [DPPP]. Yield, 96%; m.p. 96-98° C. Anal. Calcd. for C15H17PO2: C, 69.23; H, 6.53; O, 12.31; P, 11.93. Found: C, 69.11; H, 6.63; O, 12.18; P, 12.08. EIMS, m/z: 260 (96. M+).